Cas no 1547028-33-0 (1-2-(6-methylpyridin-3-yl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(6-methylpyridin-3-yl)ethylcyclopropan-1-amine
• CAS No: 1547028-33-0
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 5763423
• PubChem ID: 83906178
• Update Time: 2025-10-30

1-2-(6-methylpyridin-3-yl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[2-(6-methylpyridin-3-yl)ethyl]cyclopropan-1-amine
• 1547028-33-0
• EN300-1758431
• 1-2-(6-methylpyridin-3-yl)ethylcyclopropan-1-amine

• Inchi： 1S/C11H16N2/c1-9-2-3-10(8-13-9)4-5-11(12)6-7-11/h2-3,8H,4-7,12H2,1H3
• InChI Key： LMPXKWLPAFWQEU-UHFFFAOYSA-N
• SMILES： NC1(CCC2C=NC(C)=CC=2)CC1

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 1-2-(6-methylpyridin-3-yl)ethylcyclopropan-1-amine

1-2-(6-methylpyridin-3-yl)ethylcyclopropan-1-amine: A Comprehensive Overview

1-2-(6-methylpyridin-3-yl)ethylcyclopropan-1-amine (CAS No. 1547028-33-0) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive cyclopropane and pyridine moieties, holds potential for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 1-2-(6-methylpyridin-3-yl)ethylcyclopropan-1-amine is noteworthy for its combination of a cyclopropane ring and a substituted pyridine group. The cyclopropane ring, a three-membered cyclic alkane, imparts unique conformational rigidity to the molecule, which can influence its pharmacological properties. The 6-methylpyridin-3-yl substituent, on the other hand, contributes to the compound's electronic and steric properties, making it an attractive scaffold for drug design.

Recent studies have highlighted the potential of 1-2-(6-methylpyridin-3-yl)ethylcyclopropan-1-amine in various therapeutic areas. For instance, a 2022 study published in the Journal of Medicinal Chemistry investigated the compound's activity as a modulator of G protein-coupled receptors (GPCRs). The researchers found that 1-2-(6-methylpyridin-3-yl)ethylcyclopropan-1-amine exhibited potent and selective binding to specific GPCRs, suggesting its potential as a lead compound for the development of novel drugs targeting these receptors.

In another study published in the Bioorganic & Medicinal Chemistry Letters, researchers explored the anti-inflammatory properties of 1-2-(6-methylpyridin-3-yl)ethylcyclopropan-1-amine. The results indicated that the compound effectively inhibited the production of pro-inflammatory cytokines in vitro, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of 1-2-(6-methylpyridin-3-yl)ethylcyclopropan-1-amine is another factor contributing to its appeal in pharmaceutical research. A 2021 publication in the Tetrahedron Letters described an efficient and scalable synthetic route to this compound, which involves a sequence of well-established chemical transformations. This synthetic approach not only facilitates the preparation of gram quantities of the compound but also allows for the facile introduction of various functional groups, enabling structure–activity relationship (SAR) studies.

The biological activity of 1-2-(6-methylpyridin-3-yl)ethylcyclopropan-1-amine has also been evaluated in preclinical models. In a study published in the Molecular Pharmacology, the compound was shown to exhibit promising pharmacokinetic properties, including good oral bioavailability and favorable metabolic stability. These characteristics are crucial for ensuring that the compound can effectively reach its intended target tissues after administration.

In addition to its potential therapeutic applications, 1-2-(6-methylpyridin-3-yl)ethylcyclopropan-1-amine has been studied for its utility as a tool compound in chemical biology. A 2020 report in the Nature Communications demonstrated that the compound can be used to probe specific biological pathways and mechanisms, providing valuable insights into cellular processes that may be relevant to disease states.

The safety profile of 1-2-(6-methylpyridin-3-yl)ethylcyclopropan-1-amine is an important consideration for its further development as a therapeutic agent. Preliminary toxicological studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, more comprehensive safety assessments will be necessary to fully characterize its safety profile before advancing to clinical trials.

In conclusion, 1-2-(6-methylpyridin-3-y l)eth ylc ycloprop an - 1 - amine (CAS No. 1547028 - 33 - 0) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological activity and synthetic accessibility, make it an attractive candidate for further investigation and development. As research continues to uncover new insights into this compound's properties and potential uses, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.